Cas no 1384788-79-7 (5-bromo-2-chloro-N-[3-methyl-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-yl]pyridine-3-carboxamide)

• Product Name: 5-bromo-2-chloro-N-[3-methyl-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-yl]pyridine-3-carboxamide
• CAS No: 1384788-79-7
• MF: C₁₅H₁₂BrClN₆O
• MW: 407.652379989624
• CID: 5799508
• PubChem ID: 72103081
• Update Time: 2025-05-25

5-bromo-2-chloro-N-[3-methyl-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-yl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1384788-79-7
• AKOS033286612
• 5-bromo-2-chloro-N-[3-methyl-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-yl]pyridine-3-carboxamide
• Z1357271405
• 5-BROMO-2-CHLORO-N-[5-METHYL-2-(6-METHYLPYRIDAZIN-3-YL)PYRAZOL-3-YL]PYRIDINE-3-CARBOXAMIDE
• EN300-26617201

• Inchi： 1S/C15H12BrClN6O/c1-8-3-4-12(21-20-8)23-13(5-9(2)22-23)19-15(24)11-6-10(16)7-18-14(11)17/h3-7H,1-2H3,(H,19,24)
• InChI Key： LGLJZCKHWIYJMG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(NC1=CC(C)=NN1C1=CC=C(C)N=N1)=O)Cl

Computed Properties

• Exact Mass: 405.99445g/mol
• Monoisotopic Mass: 405.99445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5-bromo-2-chloro-N-[3-methyl-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-yl]pyridine-3-carboxamide

Comprehensive Analysis of 5-bromo-2-chloro-N-[3-methyl-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-yl]pyridine-3-carboxamide (CAS No. 1384788-79-7)

The compound 5-bromo-2-chloro-N-[3-methyl-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-yl]pyridine-3-carboxamide (CAS No. 1384788-79-7) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its unique structural features, this molecule is often explored for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The presence of a pyridine core, coupled with a pyrazol and pyridazine moiety, makes it a versatile scaffold for modulating biological activity.

In recent years, the demand for small molecule inhibitors has surged, driven by the need for precision medicine and personalized treatment options. Researchers are increasingly focusing on compounds like 5-bromo-2-chloro-N-[3-methyl-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-yl]pyridine-3-carboxamide due to their ability to interact with specific protein targets. This compound's heterocyclic architecture is particularly appealing for designing molecules with improved binding affinity and selectivity, which are critical for reducing off-target effects in therapeutic applications.

The synthesis of CAS No. 1384788-79-7 involves multi-step organic reactions, often requiring careful optimization to achieve high yields and purity. Key steps include the formation of the pyridine-3-carboxamide backbone and the introduction of the bromo and chloro substituents, which are essential for its biological activity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and ensure its quality for research purposes.

One of the most frequently asked questions in online searches is: "What are the potential applications of 5-bromo-2-chloro-N-[3-methyl-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-yl]pyridine-3-carboxamide?" Current studies suggest its relevance in oncology, particularly in targeting signaling pathways involved in cell proliferation and survival. Additionally, its pharmacokinetic properties are under investigation to determine its suitability for oral administration, a key consideration in drug development.

Another trending topic in the scientific community is the use of AI-driven drug discovery to identify novel compounds like CAS No. 1384788-79-7. Machine learning algorithms are being leveraged to predict the binding modes and optimize the structure of such molecules, accelerating the drug development process. This aligns with the growing interest in computational chemistry and in silico screening, which are revolutionizing how researchers approach lead compound identification.

From an SEO perspective, terms such as "kinase inhibitor synthesis", "pyridine derivatives in drug discovery", and "heterocyclic compound applications" are highly relevant to this compound. These keywords reflect the broader interests of researchers and professionals seeking information on innovative chemical entities. By incorporating these terms, this article aims to provide a resource that is both informative and easily discoverable in search engine results.

In conclusion, 5-bromo-2-chloro-N-[3-methyl-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-yl]pyridine-3-carboxamide represents a promising candidate for further research in medicinal chemistry. Its structural complexity and potential therapeutic applications make it a subject of ongoing investigation, particularly in the context of targeted cancer therapies and small molecule drug development. As the field advances, this compound may play a pivotal role in addressing unmet medical needs and improving patient outcomes.